2,4-dichloro-N-dibenzo[b,d]furan-3-ylbenzamide

• IUPAC Name: 2,4-dichloro-N-dibenzofuran-3-ylbenzamide
• InChI: InChI=1S/C19H11Cl2NO2/c20-11-5-7-15(16(21)9-11)19(23)22-12-6-8-14-13-3-1-2-4-17(13)24-18(14)10-12/h1-10H,(H,22,23)
• InChI Key: BIMLKDQHIMEQIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(O2)C=C(C=C3)NC(=O)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C19H11Cl2NO2
• Molecular Weight: 356.2 g/mol

Description

2,4-dichloro-N-dibenzo[b,d]furan-3-ylbenzamide, also known as DBF, is a synthetic compound that has been extensively studied for its potential use in scientific research. DBF is a benzamide derivative that has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The exact mechanism of action of 2,4-dichloro-N-dibenzo[b,d]furan-3-ylbenzamide is not yet fully understood, but it is thought to act by modulating the activity of a number of different signaling pathways within cells. This includes the inhibition of the NF-κB pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
Studies have shown that 2,4-dichloro-N-dibenzo[b,d]furan-3-ylbenzamide can exhibit a range of biochemical and physiological effects, including the induction of apoptosis in cancer cells and the inhibition of cell proliferation. 2,4-dichloro-N-dibenzo[b,d]furan-3-ylbenzamide has also been found to exhibit antioxidant properties, which may be beneficial in protecting cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,4-dichloro-N-dibenzo[b,d]furan-3-ylbenzamide in lab experiments is its versatility, as it can be used in a variety of different research applications. However, one limitation of using 2,4-dichloro-N-dibenzo[b,d]furan-3-ylbenzamide is that it can be difficult to obtain in large quantities, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving 2,4-dichloro-N-dibenzo[b,d]furan-3-ylbenzamide, including further studies on its mechanism of action and potential therapeutic applications. Additionally, research could focus on developing new synthetic methods for producing 2,4-dichloro-N-dibenzo[b,d]furan-3-ylbenzamide, as well as exploring the potential use of 2,4-dichloro-N-dibenzo[b,d]furan-3-ylbenzamide derivatives in scientific research.

Synthesis Methods

2,4-dichloro-N-dibenzo[b,d]furan-3-ylbenzamide can be synthesized using a variety of methods, including the reaction of 2,4-dichlorophenol with dibenzo[b,d]furan-3-carboxylic acid in the presence of thionyl chloride and triethylamine. The resulting product can then be converted to 2,4-dichloro-N-dibenzo[b,d]furan-3-ylbenzamide through a series of reactions involving acylation and reduction.

Scientific Research Applications

2,4-dichloro-N-dibenzo[b,d]furan-3-ylbenzamide has been used in a variety of scientific research applications, including as a tool for studying the effects of oxidative stress on cellular function. 2,4-dichloro-N-dibenzo[b,d]furan-3-ylbenzamide has also been found to exhibit anti-inflammatory and anti-cancer properties, making it a potential candidate for use in the development of new therapeutic agents.